![molecular formula C14H16ClN3OS B4987361 N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide](/img/structure/B4987361.png)
N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide
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Overview
Description
N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide, also known as CPTH2, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in cancer research and drug development.
Mechanism of Action
N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide binds to the catalytic site of HAT, preventing the transfer of acetyl groups from acetyl-CoA to histones. This inhibition leads to the accumulation of hypoacetylated histones, which results in the downregulation of oncogenes and the upregulation of tumor suppressor genes.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast cancer, prostate cancer, and leukemia. Additionally, this compound has been found to enhance the sensitivity of cancer cells to chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide in lab experiments is its specificity for HAT, which allows for targeted inhibition of oncogenes without affecting normal cells. However, this compound has limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the long-term effects of this compound on normal cells and tissues have not been fully studied.
Future Directions
Future research on N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide should focus on improving its solubility and bioavailability for in vivo applications. Additionally, the potential side effects of long-term this compound use should be studied to ensure its safety for clinical use. Furthermore, the role of this compound in epigenetic regulation and its potential applications in other diseases, such as neurodegenerative disorders, should be explored.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide involves the reaction of 3-chlorobenzoyl chloride with 5-ethyl-4-methylimidazole-2-thiol in the presence of triethylamine and dichloromethane. The resulting product is then purified through column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(3-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide has been found to inhibit the activity of histone acetyltransferase (HAT), which plays a crucial role in regulating gene expression and chromatin remodeling. This inhibition leads to a decrease in the expression of oncogenes and an increase in the expression of tumor suppressor genes, making this compound a promising candidate for cancer therapy.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[(4-ethyl-5-methyl-1H-imidazol-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3OS/c1-3-12-9(2)16-14(18-12)20-8-13(19)17-11-6-4-5-10(15)7-11/h4-7H,3,8H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIFSOQLJOUAFCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NC(=N1)SCC(=O)NC2=CC(=CC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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